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This technical guide provides a comprehensive overview of the utilization of Xenon-134 in
fundamental physics research, with a primary focus on the search for neutrinoless double beta
decay. The content herein is intended for researchers, scientists, and professionals in drug
development with an interest in advanced nuclear physics applications and detector
technologies.

Introduction: The Significance of Xenon-134 in
Fundamental Physics

Xenon-134, a stable isotope of xenon with a natural abundance of approximately 10.4%, has
emerged as a crucial element in the quest for physics beyond the Standard Model.[1] Its
primary application lies in the search for neutrinoless double beta decay (OvB[3), a hypothetical
radioactive decay process that, if observed, would confirm the Majorana nature of neutrinos—
meaning neutrinos are their own antiparticles. Such a discovery would have profound
implications for our understanding of matter, anti-matter asymmetry in the universe, and the
absolute neutrino mass scale.

While much of the focus in xenon-based double beta decay experiments has been on the
isotope Xenon-136, the presence of Xenon-134 in both natural and enriched xenon detectors
provides a unique opportunity to search for this rare decay in a different isotope, offering a
complementary approach to this fundamental inquiry.[2][3] Additionally, xenon's properties as a
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dense, high-Z material make it an excellent medium for particle detection, leading to its use in
large-scale dark matter direct detection experiments.[4]

Properties and Decay Characteristics of Xenon-134

A thorough understanding of the nuclear properties of Xenon-134 is essential for interpreting
experimental results. Key parameters are summarized in the table below.

Property Value

Natural Abundance 10.436%][1]
Atomic Mass 133.9053945 u[1]
Protons (2) 54[1]

Neutrons (N) 80[1]

Spin/Parity 0+[5]

Double Beta Decay Q-value (to 134Ba ground
825.8 + 0.9 keV[2][6]
state)

The Search for Neutrinoless Double Beta Decay with
Xenon-134

The primary motivation for using Xenon-134 in fundamental physics research is the search for
neutrinoless double beta decay. This process, if it occurs, would be a clear sign of lepton
number violation.

Theoretical Framework

Neutrinoless double beta decay is a process where two neutrons in a nucleus simultaneously
decay into two protons and two electrons, without the emission of the two antineutrinos that are
present in the Standard Model-allowed two-neutrino double beta decay (2v(3p). The decay rate
of OvP3f3 is directly related to the effective Majorana neutrino mass.

Experimental Sighatures
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The key signature of a Ovp3[3 decay event is a monoenergetic peak in the sum energy spectrum
of the two emitted electrons, located at the Q-value of the decay. For Xenon-134, this peak
would be expected at 825.8 keV.[2][6] This is distinct from the continuous energy spectrum of
the 2v[33 decay.

Experimental Results

Two leading experiments, EXO-200 and PandaX-4T, have conducted searches for the double
beta decay of Xenon-134. The table below summarizes the most recent lower limits on the
half-life for both the two-neutrino and neutrinoless decay modes.

) Half-life Lower
Experiment Decay Mode Lo Exposure
Limit (90% C.L.)

EXO-200 2vppB > 8.7 x 1020 yr[7][8] 29.6 kg-yr[7][8]

ovpp > 1.1 x 1023 yr[7][8] 29.6 kg-yr[7][8]

656 kg natural xenon,
> 2.8 x 1022 yr[3][6][9]
PandaX-4T 2VBB 94.9-day exposure[3]

[10]
[6][9][10]

656 kg natural xenon,
> 3.0 x 1023 yr[3][6][9]
ovBp 94.9-day exposure[3]

[10]
[6][9][10]

Experimental Protocols

The search for rare events like neutrinoless double beta decay requires detectors with
extremely low background radiation and excellent energy resolution. Liquid xenon Time
Projection Chambers (TPCs) are the leading technology in this field.

Detector Design: The Time Projection Chamber

Both EXO-200 and PandaX-4T utilize liquid xenon TPCs. In these detectors, a particle
interaction in the liquid xenon produces both a prompt scintillation light signal (S1) and
ionization electrons. The electrons drift under a uniform electric field towards the top of the
detector where they are extracted into a gas phase, producing a secondary, larger scintillation
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signal (S2). The time difference between the S1 and S2 signals provides the vertical position of
the interaction, while the S2 signal distribution across an array of photosensors gives the
horizontal position. This 3D position reconstruction allows for the fiducialization of the detector
volume, effectively using the outer layer of xenon to shield the inner, more sensitive region from
external backgrounds.

Xenon Purification

To achieve the necessary electron drift lengths and light collection efficiency, the liquid xenon
must be continuously purified to remove electronegative impurities. This is typically done by
circulating the xenon through heated zirconium getters.

Background Reduction

Minimizing background radiation is paramount. This is achieved through a multi-pronged
approach:

Material Selection: All detector components are carefully selected for their low intrinsic
radioactivity.

o Underground Location: The experiments are located deep underground to shield them from
cosmic rays.

o Active Shielding: The outer layer of liquid xenon in the TPC acts as a self-shield.

o Passive Shielding: The detector is enclosed in layers of passive shielding materials, such as
lead and copper, to block external gamma rays and neutrons.

» Radon Mitigation: Radon, a radioactive noble gas, is a significant background source. Efforts
are made to minimize radon emanation from detector materials and to remove it from the air
surrounding the detector.

Data Analysis for Xenon-134

The analysis of data to search for the double beta decay of Xenon-134 involves several key
steps:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12058602?utm_src=pdf-body
https://www.benchchem.com/product/b12058602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Event Reconstruction: The energy and position of each event are reconstructed from the S1
and S2 signals.

» Fiducial Volume Selection: Only events occurring within the well-shielded inner volume of the
detector are selected.

» Single-Site vs. Multi-Site Discrimination: Double beta decay events are expected to be
single-site energy depositions, while many background events (like Compton scattering of
gamma rays) are multi-site. This provides a powerful tool for background rejection.

o Energy Spectrum Fitting: The energy spectrum of the selected events is fitted with a model
that includes the expected signal shapes for 2vB3 and Ovp3 decays of Xenon-134, as well
as the contributions from various background sources.

Xenon-134 in Dark Matter Searches

Large-scale liquid xenon detectors are also at the forefront of the search for Weakly Interacting
Massive Particles (WIMPs), a leading dark matter candidate. While these experiments do not
specifically target Xenon-134, it is a natural component of the xenon used.

The primary advantages of xenon for dark matter detection are its high atomic mass, which
provides a large target for WIMP interactions, and its excellent self-shielding properties.[4] The
presence of isotopes with non-zero nuclear spin, such as Xenon-129 and Xenon-131, also
makes these detectors sensitive to spin-dependent WIMP interactions.[11] Xenon-134, having
a spin of 0, does not contribute to spin-dependent searches. Its role in spin-independent
searches is that of a target nucleus within the natural xenon.

Visualizations
Neutrinoless Double Beta Decay of Xenon-134
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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